Cas no 106242-25-5 (Benzoic acid, 2-(5-phenyl-1H-benzimidazol-2-yl)-)

• Product Name: Benzoic acid, 2-(5-phenyl-1H-benzimidazol-2-yl)-
• CAS No: 106242-25-5
• MF: C₂₀H₁₄N₂O₂
• MW: 314.337364673615
• CID: 1173820
• PubChem ID: 13749014
• Update Time: 2025-04-20

Benzoic acid, 2-(5-phenyl-1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(5-phenyl-1H-benzimidazol-2-yl)-
• 2-(6-phenyl-1H-benzimidazol-2-yl)benzoic acid
• 2-(5-Phenyl-1H-benzo[d]imidazol-2-yl)benzoic acid
• SCHEMBL10826360
• DTXSID90548320
• 106242-25-5

• Inchi： 1S/C20H14N2O2/c23-20(24)16-9-5-4-8-15(16)19-21-17-11-10-14(12-18(17)22-19)13-6-2-1-3-7-13/h1-12H,(H,21,22)(H,23,24)
• InChI Key： CIZLARCWSMDASI-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C1=NC2C=CC(C3C=CC=CC=3)=CC=2N1)=O

Computed Properties

• Exact Mass: 313.09779
• Monoisotopic Mass: 314.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 63.08